Cas no 2034326-50-4 (2-({[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-pentyl-3,4-dihydroquinazolin-4-one)

• Product Name: 2-({[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-pentyl-3,4-dihydroquinazolin-4-one
• CAS No: 2034326-50-4
• MF: C₂₂H₂₁BrN₄O₂S
• MW: 485.396742582321
• CID: 5435607
• PubChem ID: 91811155
• Update Time: 2025-05-21

2-({[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-pentyl-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• F3222-3501
• AKOS025313074
• 2-({[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-pentyl-3,4-dihydroquinazolin-4-one
• 2034326-50-4
• 2-[[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-pentylquinazolin-4-one
• 2-(((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-pentylquinazolin-4(3H)-one
• 2-[[[3-(4-Bromophenyl)-1,2,4-oxadiazol-5-yl]methyl]thio]-3-pentyl-4(3H)-quinazolinone

• Inchi： 1S/C22H21BrN4O2S/c1-2-3-6-13-27-21(28)17-7-4-5-8-18(17)24-22(27)30-14-19-25-20(26-29-19)15-9-11-16(23)12-10-15/h4-5,7-12H,2-3,6,13-14H2,1H3
• InChI Key： GXPFLPDFNCDTNH-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)N(CCCCC)C=1SCC1ON=C(C2=CC=C(Br)C=C2)N=1

Computed Properties

• Exact Mass: 484.05686g/mol
• Monoisotopic Mass: 484.05686g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 614.6±65.0 °C(Predicted)
• pka: -0.93±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 2-({[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-pentyl-3,4-dihydroquinazolin-4-one

Introduction to 2-({[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-pentyl-3,4-dihydroquinazolin-4-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034326-50-4, specifically named as 2-({[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-pentyl-3,4-dihydroquinazolin-4-one, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This molecule has garnered significant attention in recent years due to its unique structural features and promising biological activities. The presence of a 1,2,4-oxadiazole moiety linked to a bromophenyl group via a methylsulfanyl bridge, followed by a pentyl side chain and a dihydroquinazolinone core, endows it with a complex chemical profile that is both intriguing and synthetically challenging.

In the realm of chemical biology, the strategic incorporation of heterocyclic scaffolds like the 1,2,4-oxadiazole has been extensively explored for their ability to modulate various biological pathways. This particular compound's structure suggests potential interactions with enzymes and receptors involved in critical cellular processes. The bromophenyl substituent not only enhances the lipophilicity of the molecule but also serves as a versatile handle for further derivatization, enabling the exploration of structure-activity relationships (SAR) across diverse therapeutic targets.

The dihydroquinazolinone core is another key feature that contributes to the compound's pharmacological relevance. This scaffold is well-documented for its role in inhibiting kinases and other enzymes implicated in cancer progression. Recent studies have highlighted the importance of optimizing such scaffolds to improve binding affinity and selectivity while minimizing off-target effects. The pentyl side chain further influences the molecule's physicochemical properties, including solubility and metabolic stability, which are crucial factors in drug development.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of this compound with high precision. Molecular docking simulations indicate that the 1,2,4-oxadiazole ring interacts favorably with hydrophobic pockets in target proteins, while the methylsulfanyl group engages in hydrogen bonding or ionic interactions depending on the environment. These insights have guided synthetic modifications aimed at enhancing potency and selectivity.

One particularly noteworthy area of research involves the exploration of this compound as a potential inhibitor of tyrosine kinases, which are overexpressed in many cancers. The bromophenyl moiety has been shown to facilitate tight binding through π-stacking interactions with aromatic residues in the kinase active site. Furthermore, preliminary experimental data suggest that derivatives of this compound exhibit inhibitory effects on mutant forms of kinases associated with resistance to current therapies.

The synthesis of this complex molecule presents its own set of challenges. The multi-step process involves careful regioselective functionalization to establish the correct connectivity between the various heterocyclic components. Advances in transition-metal-catalyzed cross-coupling reactions have significantly improved the efficiency of these transformations, allowing for more streamlined access to analogues with modified substitution patterns.

From a medicinal chemistry perspective, one of the most exciting aspects of this compound is its potential for further derivatization without compromising its core pharmacophore. By systematically varying substituents on the bromophenyl, methylsulfanyl, or dihydroquinazolinone portions, researchers can generate libraries of compounds optimized for specific biological activities. Such libraries are invaluable tools for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug development.

The role of computational methods in guiding synthetic design cannot be overstated. Machine learning models trained on large datasets of bioactive molecules have demonstrated remarkable predictive power in identifying promising scaffolds like this one. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce reliance on trial-and-error experimentation.

In conclusion,2-({[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-pentyl-3,4-dihydroquinazolin-4-one (CAS no 2034326-50-4) represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of heterocyclic motifs and functional groups positions it as a valuable tool for both academic research and industrial drug discovery efforts aimed at addressing unmet medical needs.